Cas no 2418732-45-1 (1-Methyl-4-sulfamoylpyrazole-3-carboxylic acid)
1-Methyl-4-sulfamoylpyrazole-3-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with a methyl group at the 1-position, a sulfamoyl moiety at the 4-position, and a carboxylic acid at the 3-position. This structure imparts unique reactivity and functionality, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The sulfamoyl group enhances its potential as a precursor for sulfonamide-based compounds, while the carboxylic acid moiety allows for further derivatization. Its well-defined chemical properties and stability under standard conditions facilitate its use in targeted organic transformations. The compound is particularly useful in the development of biologically active molecules due to its modular and versatile scaffold.
2418732-45-1 structure
Product Name:1-Methyl-4-sulfamoylpyrazole-3-carboxylic acid
CAS No:2418732-45-1
MF:C5H7N3O4S
MW:205.191779375076
CID:6219660
PubChem ID:154577502
Update Time:2025-06-06
1-Methyl-4-sulfamoylpyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2418732-45-1
- Z3067125755
- EN300-6008506
- 1-Methyl-4-sulfamoylpyrazole-3-carboxylic acid
- 1-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid
-
- Inchi: 1S/C5H7N3O4S/c1-8-2-3(13(6,11)12)4(7-8)5(9)10/h2H,1H3,(H,9,10)(H2,6,11,12)
- InChI Key: XXYDTYGSMCVXGU-UHFFFAOYSA-N
- SMILES: S(C1=CN(C)N=C1C(=O)O)(N)(=O)=O
Computed Properties
- Exact Mass: 205.01572689g/mol
- Monoisotopic Mass: 205.01572689g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 124Ų
1-Methyl-4-sulfamoylpyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6008506-0.05g |
1-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid |
2418732-45-1 | 95% | 0.05g |
$212.0 | 2023-07-07 | |
| Enamine | EN300-6008506-0.1g |
1-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid |
2418732-45-1 | 95% | 0.1g |
$317.0 | 2023-07-07 | |
| Enamine | EN300-6008506-0.25g |
1-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid |
2418732-45-1 | 95% | 0.25g |
$452.0 | 2023-07-07 | |
| Enamine | EN300-6008506-0.5g |
1-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid |
2418732-45-1 | 95% | 0.5g |
$713.0 | 2023-07-07 | |
| Enamine | EN300-6008506-1.0g |
1-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid |
2418732-45-1 | 95% | 1.0g |
$914.0 | 2023-07-07 | |
| Enamine | EN300-6008506-2.5g |
1-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid |
2418732-45-1 | 95% | 2.5g |
$1791.0 | 2023-07-07 | |
| Enamine | EN300-6008506-5.0g |
1-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid |
2418732-45-1 | 95% | 5.0g |
$2650.0 | 2023-07-07 | |
| Enamine | EN300-6008506-10.0g |
1-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid |
2418732-45-1 | 95% | 10.0g |
$3929.0 | 2023-07-07 | |
| Aaron | AR0287DG-50mg |
1-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid |
2418732-45-1 | 95% | 50mg |
$317.00 | 2025-02-15 | |
| Aaron | AR0287DG-100mg |
1-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid |
2418732-45-1 | 95% | 100mg |
$461.00 | 2025-02-15 |
1-Methyl-4-sulfamoylpyrazole-3-carboxylic acid Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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